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Compound of Interest

Compound Name: Bromo ferrocene

Cat. No.: B13772834

For Researchers, Scientists, and Drug Development Professionals

Bromoferrocene, a derivative of ferrocene, is a versatile organometallic compound with
significant applications in chemical synthesis, materials science, and as an intermediate in the
development of novel pharmaceutical candidates.[1] Its unique structure, featuring an iron atom
sandwiched between two cyclopentadienyl rings with a reactive bromine substituent, makes it a
valuable building block for introducing the ferrocenyl moiety into complex molecules.[1] This
guide provides an in-depth overview of the safety protocols and handling procedures
necessary for the responsible use of bromoferrocene in a laboratory setting.

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties of bromoferrocene is
fundamental to its safe handling. The following tables summarize key quantitative data for easy
reference.

Table 1: Physical and Chemical Properties of Bromoferrocene

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13772834?utm_src=pdf-interest
https://www.nbinno.com/article/pharmaceutical-intermediates/bromoferrocene-cas-1273-73-0-essential-building-block-innovation-wp
https://www.nbinno.com/article/pharmaceutical-intermediates/bromoferrocene-cas-1273-73-0-essential-building-block-innovation-wp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 1273-73-0 [21[3][41[5]
Molecular Formula C1oH9sBrFe [3B1141[5]
Molecular Weight 264.93 g/mol [311415][6]
Appearance Bro'wn viscous liquid to brown ]

solid
Melting Point 26-32 °C
Boiling Point Not available
Solubility Low water solubility [7]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Classification Source(s)
Flammability Flammable solid, Category 1 [8]

o Harmful if swallowed, Category
Acute Toxicity (Oral) [8]

4

Acute Toxicity (Inhalation)

Harmful if inhaled, Category 4

[8]

Skin Corrosion/Irritation

Causes skin irritation,

Category 2

[3]4]

Serious Eye Damage/Irritation

Causes serious eye irritation,

Category 2

[3]4]

Respiratory Irritation

May cause respiratory irritation

[3]4]

Reproductive Toxicity

May damage fertility or the
unborn child, Category 1B

[8]

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
(Liver) through prolonged or
repeated exposure if inhaled,

Category 2

[8]

Aquatic Hazard (Acute)

Toxic to aquatic life, Category
2

[8]

Aquatic Hazard (Chronic)

Very toxic to aquatic life with

long lasting effects, Category 1

[8]

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial to minimize risks associated with

bromoferrocene.

Personal Protective Equipment (PPE)

Before handling bromoferrocene, ensure the following PPE is worn:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Wear protective gloves (e.qg., nitrile rubber).
» Body Protection: A lab coat or protective clothing.

o Respiratory Protection: If working with the solid form where dust may be generated, or in a
poorly ventilated area, use a NIOSH-approved respirator.

Engineering Controls

e Ventilation: Always handle bromoferrocene in a well-ventilated area, preferably within a
chemical fume hood.[8]

e Grounding: For operations involving larger quantities, ground and bond containers and
receiving equipment to prevent static discharge.[8]

» Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting
equipment.[8]

General Handling Procedures

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[8]

e Avoid contact with skin and eyes.[4] In case of contact, rinse immediately with plenty of water
and seek medical advice.[4]

» Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]
e Wash hands and any exposed skin thoroughly after handling.[8]
e Do not eat, drink, or smoke when using this product.[8]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[8]

Storage

o Store in a tightly closed container.

 Store locked up.[4]
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o Keep in a cool, well-ventilated place away from heat and sources of ignition.

e The substance is classified under Storage Class Code 11: Combustible Solids.

Spill and Emergency Procedures

» Spill: In the event of a spill, evacuate the area. Avoid inhalation of dust.[8] Wear appropriate
PPE. Carefully sweep up the solid material, avoiding dust generation, and place itin a
suitable, labeled container for disposal.[7] Cover drains to prevent entry into the sewer
system.[8]

o Fire: Use dry chemical, carbon dioxide, or foam extinguishers. Do not use a direct water jet.
In the event of a fire, hazardous combustion gases or vapors such as carbon oxides and iron
oxides may be produced.[8] Firefighters should wear self-contained breathing apparatus.[8]

o First Aid:

o

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7][8]

If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing.[4]

[e]

o

If on Skin: Wash with plenty of soap and water. Take off immediately all contaminated
clothing and wash it before reuse.[7]

o

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4]

Disposal

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[4]

» Avoid release to the environment.[8]

Logical Workflow for Handling Bromoferrocene

The following diagram outlines the key stages in the safe handling of bromoferrocene from
acquisition to disposal.
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Caption: Workflow for the safe handling of bromoferrocene.
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Reactivity Profile

Bromoferrocene is a versatile starting material in organic and organometallic synthesis.[9] Key
reactions include:

« Lithiation: Bromoferrocene can be lithiated and subsequently trapped with various
electrophiles.[9]

o Copper-Mediated Reactions: It undergoes copper-mediated halogen substitution.[9]

o Coupling Reactions: Bromoferrocene is used in coupling reactions to form diferrocenyl
derivatives and in palladium-catalyzed coupling reactions.[9]

It is important to consult the relevant literature for specific reaction conditions and potential
incompatibilities.

Conclusion

Bromoferrocene is a valuable chemical for research and development. However, its safe use is
contingent upon a comprehensive understanding of its hazards and the strict implementation of
appropriate safety protocols. This guide provides a foundation for researchers, scientists, and
drug development professionals to handle bromoferrocene responsibly, ensuring a safe
laboratory environment. Always refer to the most current Safety Data Sheet provided by the
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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